Cas no 157119-78-3 (2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-3-propyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-3-propyl-
• CAS No: 157119-78-3
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 1335319
• PubChem ID: 10262622
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-3-propyl-
• 6-methyl-5-nitro-3-propyl-1H-pyrimidine-2,4-dione
• CZRQKJMIOGNEIQ-UHFFFAOYSA-N
• DTXSID40437518
• 157119-78-3
• SCHEMBL4767502
• 6-methyl-5-nitro-3-propyl-1,3-dihydropyrimidine-2,4-dione

• Inchi： 1S/C8H11N3O4/c1-3-4-10-7(12)6(11(14)15)5(2)9-8(10)13/h3-4H2,1-2H3,(H,9,13)
• InChI Key： CZRQKJMIOGNEIQ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NC(N1CCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 92.55